5-[4-(4-Morpholinyl)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H23N3O5S
• Molecular Weight: 417.5 g/mol
• IUPAC Name: (5E)-3-(2-morpholin-4-yl-2-oxoethyl)-5-[(4-morpholin-4-ylphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H23N3O5S/c24-18(22-7-11-28-12-8-22)14-23-19(25)17(29-20(23)26)13-15-1-3-16(4-2-15)21-5-9-27-10-6-21/h1-4,13H,5-12,14H2/b17-13+
• InChI Key: XUMIDBHWHHBDQQ-GHRIWEEISA-N
• Isomeric SMILES: C1COCCN1C2=CC=C(C=C2)/C=C/3\C(=O)N(C(=O)S3)CC(=O)N4CCOCC4
• SMILES: C1COCCN1C2=CC=C(C=C2)C=C3C(=O)N(C(=O)S3)CC(=O)N4CCOCC4

Description

5-[4-(4-Morpholinyl)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, also known as MitoBloCK-7, is a chemical compound that is widely used in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for studying various cellular processes.

Mechanism of Action

5-[4-(4-Morpholinyl)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione works by binding to the mitochondrial calcium uniporter and preventing calcium ions from entering the mitochondria. This inhibition of calcium uptake can have a variety of effects on cellular processes, including altering mitochondrial membrane potential, reducing ATP production, and activating cell death pathways.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including reducing mitochondrial calcium uptake, altering mitochondrial membrane potential, reducing ATP production, and inducing cell death. These effects make this compound a valuable tool for studying various cellular processes, including mitochondrial dysfunction, oxidative stress, and cell death pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(4-Morpholinyl)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in lab experiments is its specificity for the mitochondrial calcium uniporter. This allows researchers to selectively target this protein and study its role in various cellular processes. However, one limitation of using this compound is its potential toxicity at high concentrations, which can affect cell viability and lead to non-specific effects.

Future Directions

There are a variety of future directions for research using 5-[4-(4-Morpholinyl)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One area of interest is studying the role of mitochondrial calcium uptake in various diseases, including neurodegenerative disorders and cancer. Additionally, researchers may explore the use of this compound as a potential therapeutic agent for these diseases, either alone or in combination with other drugs. Finally, further studies may be conducted to better understand the mechanism of action of this compound and its effects on cellular processes.

Synthesis Methods

5-[4-(4-Morpholinyl)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione can be synthesized using a variety of methods, including the reaction of 4-(4-morpholinyl)benzaldehyde with 2-(4-morpholinyl)-2-oxoethyl isothiocyanate in the presence of a base such as triethylamine. The resulting intermediate can then be reacted with thiosemicarbazide to yield the final product.

Scientific Research Applications

5-[4-(4-Morpholinyl)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been used extensively in scientific research as a tool for studying mitochondrial function. This compound has been found to inhibit the mitochondrial calcium uniporter, a protein complex that is responsible for regulating calcium uptake into the mitochondria. By inhibiting this protein, this compound can be used to study the role of mitochondrial calcium uptake in various cellular processes.